Cas no 1198078-60-2 ((E)-3-(2-Bromo-3,4-dihydroxyphenyl)-N-(3,4,5-trihydroxybenzyl)prop-2-enethioamide)

(E)-3-(2-Bromo-3,4-dihydroxyphenyl)-N-(3,4,5-trihydroxybenzyl)prop-2-enethioamide is a synthetic thioamide derivative featuring a brominated dihydroxyphenyl group linked to a trihydroxybenzyl moiety via a conjugated propenethioamide bridge. This compound exhibits potential as a versatile intermediate in organic synthesis, particularly in the development of bioactive molecules, due to its reactive bromo and hydroxyl substituents. The presence of multiple hydroxyl groups enhances solubility in polar solvents, facilitating further functionalization. Its conjugated system may contribute to unique electronic properties, making it of interest in materials science. The structural complexity allows for targeted modifications, supporting applications in medicinal chemistry and ligand design. Careful handling is advised due to its reactive functional groups.

(E)-3-(2-Bromo-3,4-dihydroxyphenyl)-N-(3,4,5-trihydroxybenzyl)prop-2-enethioamide structure

1198078-60-2 structure

Product Name:(E)-3-(2-Bromo-3,4-dihydroxyphenyl)-N-(3,4,5-trihydroxybenzyl)prop-2-enethioamide

CAS No:1198078-60-2

MF:C₁₆H₁₄BrNO₅S

MW:412.255062580109

CID:5519092

PubChem ID:135914977

Update Time:2026-03-10

(E)-3-(2-Bromo-3,4-dihydroxyphenyl)-N-(3,4,5-trihydroxybenzyl)prop-2-enethioamide Chemical and Physical Properties

Names and Identifiers

- 2-Propenethioamide, 3-(2-bromo-3,4-dihydroxyphenyl)-N-[(3,4,5-trihydroxyphenyl)methyl]-, (2E)-
- NT219
- (E)-3-(2-Bromo-3,4-dihydroxyphenyl)-N-(3,4,5-trihydroxybenzyl)prop-2-enethioamide
- UNII-K1WT1A1UP5
- BDBM101913
- GLXC-20565
- NT-219
- CS-0436350
- SCHEMBL12659248
- 1198078-60-2
- SCHEMBL25168124
- NT 219
- 2-Propenethioamide, 3-(2-bromo-3,4-dihydroxyphenyl)-N-((3,4,5-trihydroxyphenyl)methyl)-
- US8536227, 5
- (E)-3-(2-bromo-3,4-dihydroxyphenyl)-N-[(3,4,5-trihydroxyphenyl)methyl]prop-2-enethioamide
- IRS1/IRS2/STAT3 Inhibitor NT219
- MS-27112
- 2-Propenethioamide, 3-(2-bromo-3,4-dihydroxyphenyl)-N-((3,4,5-trihydroxyphenyl)methyl)-, (2E)-
- K1WT1A1UP5
- DA-56326
- HY-145935
- CHEMBL3679680
- Inchi： 1S/C16H14BrNO5S/c17-14-9(1-3-10(19)16(14)23)2-4-13(24)18-7-8-5-11(20)15(22)12(21)6-8/h1-6,19-23H,7H2,(H,18,24)/b4-2+
- InChI Key： XDDQKKXXQHUUHJ-DUXPYHPUSA-N
- SMILES： C(NCC1=CC(O)=C(O)C(O)=C1)(=S)/C=C/C1=CC=C(O)C(O)=C1Br

Computed Properties

Exact Mass: 410.97761g/mol
Monoisotopic Mass: 410.97761g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 6
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 24
Rotatable Bond Count: 4
Complexity: 454
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 145Å²

(E)-3-(2-Bromo-3,4-dihydroxyphenyl)-N-(3,4,5-trihydroxybenzyl)prop-2-enethioamide Security Information

Signal Word：Warning
Storage Condition：Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).

(E)-3-(2-Bromo-3,4-dihydroxyphenyl)-N-(3,4,5-trihydroxybenzyl)prop-2-enethioamide Pricemore >>

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